Cas no 152554-56-8 (2-Propynal, 3,3'-(1,4-phenylene)bis-)

• Product Name: 2-Propynal, 3,3'-(1,4-phenylene)bis-
• CAS No: 152554-56-8
• MF: C₁₂H₆O₂
• MW: 182.17484331131
• CID: 1326215
• PubChem ID: 71346474
• Update Time: 2025-04-20

2-Propynal, 3,3'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3,3'-(1,4-phenylene)bis-
• 3-[4-(3-oxoprop-1-ynyl)phenyl]prop-2-ynal
• 3,3'-(1,4-Phenylene)di(prop-2-ynal)
• DTXSID20772535
• 152554-56-8

• Inchi： 1S/C12H6O2/c13-9-1-3-11-5-7-12(8-6-11)4-2-10-14/h5-10H
• InChI Key： KRUODIJTCDSJMV-UHFFFAOYSA-N
• SMILES： O=CC#CC1C=CC(C#CC=O)=CC=1

Computed Properties

• Exact Mass: 182.03678
• Monoisotopic Mass: 182.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14